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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963 Get Quote

2-Chloropropene: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental chemical properties

of 2-Chloropropene, a reactive organochlorine compound with applications in chemical

synthesis.

Core Chemical Data
The essential molecular information for 2-Chloropropene is detailed below. This data is

fundamental for stoichiometric calculations, analytical characterization, and experimental

design.

Parameter Value

Molecular Formula C₃H₅Cl[1][2][3][4]

Linear Formula CH₃CCl=CH₂[5]

Molecular Weight 76.52 g/mol [1][2][3][5]

CAS Number 557-98-2[1][2][3][5]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1346963?utm_src=pdf-interest
https://www.benchchem.com/product/b1346963?utm_src=pdf-body
https://www.benchchem.com/product/b1346963?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853829.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-propene
https://www.lookchem.com/casno557-98-2.html
https://www.chembk.com/en/chem/2-chloropropene
https://www.sigmaaldrich.com/SG/en/product/aldrich/254355
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853829.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-propene
https://www.lookchem.com/casno557-98-2.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/254355
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853829.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-propene
https://www.lookchem.com/casno557-98-2.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/254355
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chloropropene is a clear, colorless, and volatile liquid[1][2]. It is characterized as being less

dense than water and is insoluble in water[2][3]. It is, however, soluble in common organic

solvents such as ether, acetone, benzene, and chloroform. As a halogenated aliphatic

compound, 2-Chloropropene is moderately to very reactive[1][3]. Low molecular weight

haloalkenes like 2-Chloropropene are highly flammable, can be peroxidizable, and may

undergo violent polymerization[1][3].

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common identifiers for 2-
Chloropropene. The IUPAC name provides a systematic and unambiguous description of the

molecular structure, from which the molecular and linear formulas are derived. The CAS

number is a unique numerical identifier assigned to this specific chemical substance.

Chemical Identifiers for 2-Chloropropene

IUPAC Name
(2-chloroprop-1-ene)

Molecular Formula
(C₃H₅Cl)

defines

Linear Formula
(CH₃CCl=CH₂)

represents

CAS Number
(557-98-2)

is assigned

Molecular Weight
(76.52 g/mol)

determines

Click to download full resolution via product page

Relationship between chemical identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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